Cas no 6304-99-0 (Dimethyl 2,3-dibenzoyloxybutanedioate)

Dimethyl 2,3-dibenzoyloxybutanedioate structure
6304-99-0 structure
Product Name:Dimethyl 2,3-dibenzoyloxybutanedioate
CAS No:6304-99-0
MF:C20H18O8
MW:386.352126598358
CID:1650671
PubChem ID:238682
Update Time:2025-04-21

Dimethyl 2,3-dibenzoyloxybutanedioate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 2,3-dibenzoyloxybutanedioate
    • AC1Q5XGD
    • CTK5B7290
    • NSC43163
    • dimethyl 2,3-bis(benzoyloxy)succinate
    • AR-1I5439
    • dimethyl 2,3-bis(benzoyloxy)butanedioate
    • Methyl-dibenzoyltartrat
    • AC1L61JH
    • O,O'-dibenzoyl-tartaric acid dimethyl ester
    • O,O'-Dibenzoyl-weinsaeure-dimethylester
    • AG-K-10096
    • AC1Q5XGD; CTK5B7290; NSC43163; dimethyl 2,3-bis(benzoyloxy)succinate; AR-1I5439; dimethyl 2,3-bis(benzoyloxy)butanedioate; Methyl-dibenzoyltartrat; AC1L61JH; O,O'-dibenzoyl-tartaric acid dimethyl ester; O,O'-Dibenzoyl-weinsaeure-dimethylester; AG-K-10096;
    • 6304-99-0
    • DTXSID20285897
    • NSC-43163
    • Inchi: 1S/C20H18O8/c1-25-19(23)15(27-17(21)13-9-5-3-6-10-13)16(20(24)26-2)28-18(22)14-11-7-4-8-12-14/h3-12,15-16H,1-2H3
    • InChI Key: KUXPBFJYMIIGBY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)C(C(=O)OC)C(C(=O)OC)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 386.10014
  • Monoisotopic Mass: 386.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 11
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.288
  • Boiling Point: 518.7°C at 760 mmHg
  • Flash Point: 226.7°C
  • Refractive Index: 1.553
  • PSA: 105.2
  • LogP: 1.78360
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